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Compound of Interest

[1-(2,4-Dimethylphenyl)ethyl]
Compound Name:
(propan-2-yl)Jamine

Cat. No.: B15266024

Get Quote

Executive Summary & Identity

1-(2,4-Dimethylphenyl)ethylamine (also known as 1-(2,4-Dimethylphenyl)ethan-1-amine) is a

chiral primary amine structurally derived from

-methylbenzylamine. It features a phenyl ring substituted with methyl groups at the ortho and
para positions, and an amino-ethyl chain attached at the benzylic position.

This structural configuration creates a chiral center at the benzylic carbon, making the
compound valuable as a chiral resolving agent and a building block for agrochemicals and
CNS-active pharmaceutical ingredients.

Nomenclature & ldentifiers
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Property Detail

IUPAC Name 1-(2,4-Dimethylphenyl)ethan-1-amine

,2,4-Trimethylbenzylamine; 1-(2,4-
Common Synonyms Xylyl)ethylamine; 1-(2,4-

Dimethylphenyl)ethylazane

CAS Number 102877-07-6 (Racemic)

Molecular Formula

Molecular Weight 149.23 g/mol

SMILES

HSDSKVWQTONQBJ-UHFFFAOYSA-N

InChl Ke
Y (Racemic)

Chemical Properties & Structure

The compound belongs to the class of

-methylbenzylamines. The presence of methyl groups at the 2 and 4 positions of the aromatic
ring introduces steric bulk and electron-donating effects, which influence the basicity of the
amine and its selectivity in chiral applications compared to the unsubstituted parent compound
(1-phenylethylamine).

Physicochemical Data
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Property Value (Experimental/Predicted)
Appearance Colorless to pale yellow liquid
Boiling Point ~225 °C (at 760 mmHg)
Density ~0.94 g/cm?3
pKa (Conjugate Acid) ~9.5-10.0 (Typical for benzylic amines)
Solubility SqubIe.in ethanol, DCM, ethyl acetate; slightly
soluble in water.[1]
Contains one stereocenter at the benzylic
Chirality carbon (

). Exists as (R) and (S) enantiomers.[2][3]

Synthesis Methodologies

The synthesis of 1-(2,4-Dimethylphenyl)ethylamine is typically achieved via reductive amination
of the corresponding ketone, 2,4-dimethylacetophenone. This route is preferred for its
scalability and atom economy.

Primary Route: Reductive Amination (Leuckart-Wallach
or Catalytic)

This protocol describes the conversion of 2,4-dimethylacetophenone to the racemic amine.

Reagents:

Precursor: 2,4-Dimethylacetophenone (CAS 89-74-7)[4]

Amine Source: Ammonium formate (Leuckart) or Ammonia/H2 (Catalytic)

Catalyst (if hydrogenation): Raney Nickel or Pd/C

Solvent: Methanol or Ethanol

Step-by-Step Protocol (Catalytic Hydrogenation):
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e Preparation: Charge a high-pressure autoclave with 2,4-dimethylacetophenone (1.0 eq) and
methanol (10 volumes).

o Ammonolysis: Add anhydrous ammonia (5.0 eq) to the solution.

o Catalyst Addition: Add Raney Nickel catalyst (10 wt% loading) under inert atmosphere (
).

o Hydrogenation: Pressurize the vessel with Hydrogen (
) to 50-80 bar. Heat to 80—100 °C.

e Reaction: Stir vigorously for 6-12 hours. Monitor consumption of ketone via GC-MS.

e Workup: Cool to room temperature and vent

. Filter the catalyst (Caution: Pyrophoric).

o Purification: Concentrate the filtrate under vacuum. Distill the residue under reduced
pressure to obtain the pure amine.

Visualization of Synthesis Pathway

The following diagram illustrates the reductive amination pathway and potential side reactions.

+H2/ Cat 1-(2,4-Dimethylphenyl)ethylamine
+NH3 /ff_dﬂitif,n,,,—y (Racemic)
2,4-Dimethylacetophenone - H20 Intermediate Imine prod
(CAS 89-74-7) » (Transient) + Product

Over-alkylation) )
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(Dimer Impurity)

Click to download full resolution via product page

Figure 1: Reductive amination pathway from 2,4-dimethylacetophenone to the target amine.

Applications in Research & Development
Chiral Resolution Agent
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Like its parent compound 1-phenylethylamine, 1-(2,4-dimethylphenyl)ethylamine is used to
resolve racemic acids. The additional methyl groups on the phenyl ring alter the "chiral pocket"
shape, often providing better separation factors for specific substrates where the unsubstituted
benzylamine fails.

e Mechanism: Formation of diastereomeric salts with racemic acids (e.g., mandelic acid
derivatives, N-protected amino acids).

e Process: The amine is mixed with the racemic acid in a solvent (e.g., ethanol). The less
soluble diastereomeric salt crystallizes out, allowing separation of enantiomers.

Pharmaceutical Intermediate

The 1-(2,4-dimethylphenyl)ethyl moiety is a pharmacophore found in various biologically active
molecules:

e Fungicides: Structural analogues are used in the synthesis of amide-based agricultural
fungicides.

e CNS Agents: The structural similarity to amphetamines (specifically 2,4-
dimethylamphetamine) implies potential interaction with monoamine transporters, though the

-ethyl substitution (benzylamine structure) generally reduces psychostimulant potency
compared to the phenethylamine homologues.

Chiral Resolution Workflow

The logic below demonstrates how this amine is used to resolve a racemic carboxylic acid.
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Figure 2: Workflow for using the target amine as a chiral resolving agent.

Safety & Handling (E-E-A-T)

As a primary amine, 1-(2,4-Dimethylphenyl)ethylamine exhibits caustic properties similar to
other benzylic amines. Strict safety protocols must be observed.

Hazard Identification

e GHS Classification:
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o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

o Sensitization: May cause skin sensitization.

Handling Protocols

e Engineering Controls: Always handle in a certified chemical fume hood.

o PPE: Wear nitrile gloves (double-gloving recommended), chemical splash goggles, and a lab
coat.

o Storage: Store under nitrogen or argon. Amines react with atmospheric

to form carbamates (white crust). Keep cool (2—-8 °C).

o Spill Management: Neutralize spills with dilute acetic acid or sodium bisulfate before
absorbing with inert material (vermiculite).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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